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Introduction

Carbomer 934 is a high molecular weight synthetic polymer of acrylic acid, cross-linked with
allyl ethers of sucrose.[1][2] It belongs to the Carbomer family of polymers, which are widely
utilized in the pharmaceutical and cosmetic industries as rheology modifiers, thickening agents,
suspending agents, and emulsifiers.[3][4] In its raw form, Carbomer 934 is a white, fluffy,
hygroscopic powder with a slightly acetic odor.[5][6] This technical guide provides a
comprehensive overview of the molecular weight, polymer structure, and key physicochemical
properties of Carbomer 934, along with detailed experimental protocols for its characterization.

Core Properties and Data Presentation

Carbomer 934's utility is derived from its unique polymer network structure. The high molecular
weight and cross-linked nature of the polyacrylic acid chains allow it to swell significantly in
water and other polar solvents, forming a gel or dispersion.[5] The carboxylic acid groups along
the polymer backbone are key to its functionality, with a content specification of 56.0% to
68.0% on a dried basis.[1][2]

Physicochemical and Rheological Data

The viscosity of Carbomer 934 dispersions is a critical parameter and is highly dependent on
concentration and pH. The following tables summarize key quantitative data for Carbomer 934.
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Property Specification

High molecular weight polymer; estimated to be

Molecular Weight ]
approximately 3 x 106 Da.
Carboxylic Acid (-COOH) Content 56.0% - 68.0% (on a dried basis)[1][2]
Primary Particle Size ~0.2 um in diameter[5]
Flocculated Powder Particle Size 2-7 um in diameter[5]
Concentration (% wi/v) pH Typical Viscosity (mPa-s)
0.2% 73-7.8 2,050 - 5,450[7]
0.5% 73-7.8 30,500 - 39,400[1][7]

Note: Viscosity is measured using a Brookfield RVT viscometer at 20 rpm and 25°C. The
viscosity of Carbomer gels is known to be shear-thinning, meaning it decreases with an
increasing shear rate.

Polymer Structure and Synthesis

Carbomer 934 is synthesized by the polymerization of acrylic acid monomers in the presence
of a cross-linking agent, allyl sucrose.[1][4] The polymerization is typically carried out in a
solvent such as benzene, although newer grades of Carbomers may use other solvents like
ethyl acetate.[1][3] The cross-linking with allyl sucrose creates a three-dimensional network
structure.
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Polymerization
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Polymer Structure of Carbomer 934
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Gel Formation Mechanism
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Controlled Drug Release from Carbomer 934 Matrix
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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